(Z)-6-((4-chlorobenzyl)oxy)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[(4-chlorophenyl)methoxy]-2-(pyridin-4-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C21H14ClNO3/c22-16-3-1-15(2-4-16)13-25-17-5-6-18-19(12-17)26-20(21(18)24)11-14-7-9-23-10-8-14/h1-12H,13H2/b20-11-
• InChI Key: IHQRIZDLRHOWKP-JAIQZWGSSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC3=C(C=C2)C(=O)C(=CC4=CC=NC=C4)O3)Cl
• Isomeric SMILES: C1=CC(=CC=C1COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=NC=C4)/O3)Cl
• Molecular Formula: C21H14ClNO3
• Molecular Weight: 363.8 g/mol

Description

(Z)-6-((4-chlorobenzyl)oxy)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one is a chemical compound that belongs to the family of benzofuran derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

Chemical Reactions and Synthesis

Research on chemical compounds structurally related to (Z)-6-((4-chlorobenzyl)oxy)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one has focused on their reactions and synthesis. For instance, Kandeel and Youssef (2001) studied the reactions of 5-Aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines with Nitrile Oxides, leading to the formation of various compounds including Z-3 and Z-2,4-dioxo analogues. This research highlights the compound's potential in creating new chemical entities through diverse reactions (Kandeel & Youssef, 2001).

Polymerization and Material Science

Compounds with similarities to the subject compound have been used in the development of new materials. Sotzing et al. (1996) synthesized a series of derivatized bis(pyrrol-2-yl) arylenes, showcasing their potential in creating conducting polymers through electropolymerization. This research is relevant for the development of new materials with electrical conductivity (Sotzing et al., 1996).

Catalysis

Darensbourg et al. (1999) explored the catalytic activity of zinc phenoxides, a category to which the target compound is structurally related. Their work provides insights into the catalytic potential of such compounds in polymerization reactions (Darensbourg et al., 1999).

Luminescence and Fluorescence Studies

Nolan et al. (2006) conducted studies on Zn(II) sensors of the Zinpyr family, which include compounds structurally related to the target compound. They focused on their fluorescence properties, which can be essential for biological imaging applications (Nolan et al., 2006).

Coordination Polymers and Crystallography

Several studies, such as those by Ghosh et al. (2004) and Dey et al. (2011), have investigated the synthesis and crystal structures of coordination polymers involving zinc and pyridine derivatives. This research is significant in understanding the structural and functional properties of these polymers, which can have various applications in material science and catalysis (Ghosh et al., 2004), (Dey et al., 2011).